Cas no 880807-69-2 (1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 880807-69-2
• MF: C₁₈H₁₇N₃O₆S
• MW: 403.409083127975
• CID: 5556305
• Update Time: 2025-07-10

1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-(3-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C18H17N3O6S/c1-27-15-7-3-5-13(9-15)20-17-11-28(25,26)10-16(17)19(18(20)22)12-4-2-6-14(8-12)21(23)24/h2-9,16-17H,10-11H2,1H3
• InChI Key： KYJIKTKWAURKAV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(OC)=C2)C2CS(=O)(=O)CC2N1C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Comprehensive Analysis of 1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 880807-69-2)

The compound 1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 880807-69-2) is a highly specialized heterocyclic molecule with a unique structural framework. Its complex nomenclature reflects the presence of a thieno[3,4-d]imidazole core, substituted with both 3-methoxyphenyl and 3-nitrophenyl groups. This arrangement confers distinct electronic and steric properties, making it a subject of interest in advanced organic synthesis and medicinal chemistry research.

In recent years, the scientific community has shown growing interest in nitrogen-containing heterocycles, particularly those with thienoimidazole scaffolds, due to their potential applications in drug discovery and materials science. The 3-nitrophenyl moiety in this compound introduces electron-withdrawing characteristics, which can influence reactivity in catalytic processes or interactions with biological targets. Meanwhile, the 3-methoxyphenyl group contributes to lipophilicity and may impact compound bioavailability—a key consideration in pharmaceutical development.

From a synthetic chemistry perspective, the hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione core presents intriguing challenges for stereoselective synthesis. Researchers investigating asymmetric hydrogenation or ring-closing metathesis strategies frequently reference such structures in literature searches. The compound's CAS No. 880807-69-2 serves as a crucial identifier in chemical databases, facilitating patent searches and avoiding duplication in innovation pipelines.

The thermal and photochemical stability of 1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione has become a topic of particular relevance as the chemical industry focuses on green chemistry principles. Computational chemistry studies employing density functional theory (DFT) calculations often examine such molecules to predict degradation pathways and environmental fate. These analyses align with current search trends emphasizing sustainable chemical design and benign-by-design approaches.

In pharmaceutical contexts, while not itself a drug candidate, the structural features of this compound appear in searches related to kinase inhibitor scaffolds and allosteric modulator design. The juxtaposition of electron-donating (methoxy) and electron-withdrawing (nitro) groups creates a polarized system that mimics pharmacophores found in several therapeutic classes. This has led to its inclusion in virtual screening libraries for computer-aided drug design (CADD) platforms.

Analytical chemists studying advanced mass spectrometry techniques frequently encounter challenges with compounds like CAS 880807-69-2 due to their complex fragmentation patterns. Recent publications have highlighted the utility of high-resolution mass spectrometry (HRMS) coupled with ion mobility spectrometry for characterizing such polycyclic systems. These methodologies address common search queries about structural elucidation of complex organics.

The crystallization behavior of 1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione attracts attention from researchers investigating polymorphism in pharmaceutical solids. Its multiple hydrogen-bond acceptors and donors create diverse crystal packing possibilities—a hot topic in crystal engineering forums and materials science discussions. Such properties are frequently searched in relation to intellectual property protection for novel chemical entities.

From a regulatory standpoint, proper handling and characterization of this compound align with REACH compliance requirements in the European Union and similar chemical inventory regulations worldwide. Laboratories frequently search for analytical standards and certified reference materials for compounds with this complexity level to ensure data quality in regulatory submissions.

In materials science applications, the thieno[3,4-d]imidazole core has been investigated for potential use in organic electronic devices, particularly as an electron-transport material. The nitrophenyl substitution pattern in CAS 880807-69-2 suggests possible applications in nonlinear optical materials—a rapidly growing field with increasing search volume related to photonics and optoelectronic materials development.

The synthesis of 1-(3-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione typically involves multi-step sequences employing Pd-catalyzed cross-coupling reactions and cyclocondensation strategies. These methods correspond to trending searches about atom-economical transformations and catalytic C-H activation—topics dominating contemporary organic chemistry literature.

As research continues into privileged structures for medicinal chemistry, compounds like CAS 880807-69-2 maintain relevance due to their structural complexity and potential for derivatization. The scientific community's sustained interest ensures ongoing investigation into their properties and applications across multiple disciplines.